Cas no 1456074-62-6 (1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole
• CAS No: 1456074-62-6
• MF: C₁₂H₁₁ClFN
• MW: 223.673845529556
• MDL: MFCD18262628
• CID: 5074228
• Update Time: 2026-03-01

1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole

• MDL： MFCD18262628
• Inchi： 1S/C12H11ClFN/c1-8-3-4-9(2)15(8)12-6-5-10(13)7-11(12)14/h3-7H,1-2H3
• InChI Key： JJYMLZMLMZNAAN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)N1C(C)=CC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 3.8
• Topological Polar Surface Area: 4.9

Additional information on 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole

Professional Introduction to 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole (CAS No. 1456074-62-6)

1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole, identified by its CAS number 1456074-62-6, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and fluoro substituents on the aromatic ring, combined with the dimethyl groups on the pyrrole ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure is characterized by a pyrrole core, which is a five-membered aromatic ring containing one nitrogen atom. This nitrogen atom plays a crucial role in the compound's reactivity and interaction with biological targets. The 4-Chloro-2-fluorophenyl moiety introduces both electron-withdrawing and electron-donating effects, which can influence the compound's electronic properties and its binding affinity to biological receptors. Such structural features are often exploited in the design of novel pharmaceutical agents.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The pyrrole derivatives, including 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole, have shown promise in this area due to their ability to modulate enzyme activity through precise structural interactions. For instance, studies have demonstrated that pyrrole-based compounds can interact with heme-containing enzymes, such as cytochrome P450s, which are pivotal in drug metabolism and biosynthesis.

The dimethyl groups on the pyrrole ring contribute to the steric environment of the molecule, influencing its solubility and bioavailability. These modifications can be fine-tuned to optimize pharmacokinetic properties, making 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole a valuable candidate for further development. Researchers have employed computational methods to predict the binding modes of this compound with various biological targets, providing insights into its potential therapeutic applications.

One of the most exciting aspects of this compound is its potential in oncology research. Pyrrole derivatives have been investigated for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The chloro and fluoro substituents enhance the compound's ability to penetrate the cell membrane and interact with intracellular targets. Preliminary studies have shown that derivatives of this structure can induce apoptosis in certain cancer cell lines, suggesting a promising avenue for further investigation.

The synthesis of 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms, in particular, often necessitates specialized conditions to achieve regioselectivity and minimize side reactions.

In conclusion, 1-(4-Chloro-2-fluorophenyl)-2,5-dimethyl-1H-pyrrole represents a fascinating compound with significant potential in pharmaceutical development. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.